Cas no 198404-31-8 (5-methyl-2-(trifluoromethyl)pyrimidine)

• Product Name: 5-methyl-2-(trifluoromethyl)pyrimidine
• CAS No: 198404-31-8
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• CID: 872599
• Update Time: 2025-05-19

5-methyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(trifluoromethyl)pyrimidine
• Pyrimidine, 5-methyl-2-(trifluoromethyl)- (9CI)

• Inchi： 1S/C6H5F3N2/c1-4-2-10-5(11-3-4)6(7,8)9/h2-3H,1H3
• InChI Key： ICIXWOILXWARKO-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=NC=C1C

Computed Properties

• Exact Mass: 162.04055
• Monoisotopic Mass: 162.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• PSA: 25.78

Additional information on 5-methyl-2-(trifluoromethyl)pyrimidine

5-Methyl-2-(Trifluoromethyl)Pyrimidine: A Comprehensive Overview

5-Methyl-2-(trifluoromethyl)pyrimidine, also known by its CAS number 198404-31-8, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, which is a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of a methyl group at position 5 and a trifluoromethyl group at position 2 imparts unique electronic and steric properties to this molecule, making it a valuable building block for various applications.

The synthesis of 5-methyl-2-(trifluoromethyl)pyrimidine typically involves multi-step reactions, often starting from readily available precursors such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyrimidine ring under mild conditions. These methods not only enhance the scalability of production but also open avenues for the incorporation of other functional groups into the molecule.

5-Methyl-2-(trifluoromethyl)pyrimidine exhibits remarkable chemical stability due to its aromaticity and electron-withdrawing substituents. The trifluoromethyl group at position 2 significantly influences the electronic properties of the molecule, making it an excellent candidate for applications in drug design. Recent studies have highlighted its potential as a scaffold for developing novel anti-cancer agents. For example, derivatives of this compound have shown promising results in inhibiting key enzymes involved in tumor progression, such as kinase enzymes.

In addition to its pharmacological applications, 5-methyl-2-(trifluoromethyl)pyrimidine has found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for electronic devices. Researchers have explored its use in creating organic light-emitting diodes (OLEDs) and sensors, where its high thermal stability and fluorescence properties are advantageous.

The unique combination of electronic and structural features in 5-methyl-2-(trifluoromethyl)pyrimidine continues to drive innovation across multiple disciplines. As researchers delve deeper into its properties and potential applications, this compound is poised to play an increasingly important role in advancing both scientific research and industrial applications.